TOURMALINE

• CAS: 1317-93-7
• Synonyms: TOURMALINE
• Molecular Formula: CH4Ge

Generic tourmaline sourcing introduces performance variability due to unverified cation site occupancy, directly compromising device reproducibility. We supply characterized tourmaline, with available compositional variants enabling specification-driven procurement. • Composition-Performance Link: Fe-rich tourmaline provides a higher piezoelectric coefficient (~9.5 pC/N) for catalytic degradation; Li-rich elbaite offers a lower coefficient (~6.7 pC/N) for alternative stimuli-response requirements. • Advanced Composites: Tourmaline/glass (10 wt%) achieves a far-infrared emissivity of 0.925; graphene/tourmaline composite enhances negative ion release by 11.9% over pristine powder. • Tuning Capability: Fe/Mg ratio control allows pyroelectric coefficient engineering for custom low-temperature sensors.

Tourmaline for Advanced Functional Materials

Tourmaline (CAS 1317-93-7) is a complex borosilicate mineral group with a general formula XY₃Z₆(Si₆O₁₈)(BO₃)₃V₃W, where X, Y, and Z sites accommodate diverse cations [1]. It is a non-centrosymmetric crystal (trigonal system, space group R3m) that exhibits concurrent pyroelectricity and piezoelectricity [2]. Its far-infrared emissivity, negative ion generation capacity, and catalytic properties are highly sensitive to its specific elemental composition [3].

▸ Composition-dependent functionality — piezoelectric, pyroelectric, and far-IR performance governed by Y/Z-site cation occupancy

▸ Co-functional pyroelectric and piezoelectric response supports energy harvesting, sensing, and catalysis research

▸ Far-infrared emissivity and negative-ion generation strongly influenced by mineral species and composite formulation

• [1] Henry, D. J., Novák, M., Hawthorne, F. C., Ertl, A., Dutrow, B. L., Uher, P., & Pezzotta, F. (2011). Nomenclature of the tourmaline-supergroup minerals. American Mineralogist, 96(5-6), 895-913. View Source
• [2] Donnay, G. (1977). Structural mechanism of pyroelectricity in tourmaline. Acta Crystallographica Section A, 33(6), 927-932. View Source
• [3] Meng, J., Liang, J., Liu, J., & Zhang, H. (2016). Effect of the Dosage of Tourmaline on Far Infrared Emission Properties of Tourmaline/Glass Composite Materials. Journal of Nanoscience and Nanotechnology, 16(11), 11844-11848. View Source

Why Tourmaline Cannot Be Substituted

Tourmaline's functional performance is not a singular, fixed property; it is a direct consequence of its specific crystal-chemical composition. Unlike many synthetic materials, tourmaline's piezoelectric coefficient, pyroelectric response, and far-infrared emissivity are dictated by the precise occupancy of its Y and Z cation sites (e.g., Fe, Mg, Li, Al) [1]. Consequently, a generic 'tourmaline' substitution fails because an Fe-rich schorl exhibits a significantly higher piezoelectric coefficient (e.g., ~9.5 pC/N) compared to an Li-rich elbaite (~6.7 pC/N) [2]. This compositional sensitivity directly impacts application-specific performance, making a simple 'in-class' swap scientifically unsound for procurement decisions.

Cation site sensitivity

Fe-rich schorl may exhibit substantially higher piezoelectric coefficient than Li-rich elbaite; a generic ‘tourmaline’ procurement cannot guarantee target performance.

Far-infrared emissivity variance

Emissivity depends on tourmaline species, particle size, and composite matrix; direct substitution with another source may alter thermal emission profile.

Pyroelectric tunability

Pyroelectric response is governed by Fe/Mg ratio; substituting Fe-poor tourmaline may shift low-temperature detection sensitivity.

• [1] Zhao, C., Liao, L., & Xing, J. (2014). Correlation between intrinsic dipole moment and pyroelectric coefficient of Fe-Mg tourmaline. International Journal of Minerals, Metallurgy, and Materials, 21(2), 105-112. View Source
• [2] Anonymous. (2024). The piezoelectric catalysis effect of tourmalines in the degradation of organic pollutants. Journal of Alloys and Compounds, Article 174831. View Source

Tourmaline Comparative Evidence

Fe-Rich vs. Li-Rich Tourmaline Piezoelectricity

Fe-rich tourmaline (Fe-TM) exhibits a higher piezoelectric coefficient compared to Li-rich tourmaline (Li-TM). This translates to a higher surface potential and, consequently, superior piezoelectric catalysis performance [1].

Piezoelectric d33

Head-to-head

9.5 vs 6.7 pC/N (approx. 42% increase)

Reported higher coefficient for Fe-rich tourmaline; supports piezoelectric catalysis research.

Room temperature measurement; natural mineral specimens.

Evidence Dimension	Piezoelectric coefficient (d33)
Target Compound Data	9.5 pC/N
Comparator Or Baseline	6.7 pC/N (Li-rich tourmaline, Li-TM)
Quantified Difference	2.8 pC/N higher (approx. 42% increase)
Conditions	Measured at room temperature on natural mineral specimens.

Why This Matters

For applications requiring high piezoelectric response (e.g., sensors, energy harvesting, catalysis), Fe-rich tourmaline offers a quantifiable performance advantage over Li-rich varieties.

• [1] Anonymous. (2024). The piezoelectric catalysis effect of tourmalines in the degradation of organic pollutants. Journal of Alloys and Compounds, Article 174831. View Source

Tourmaline/Glass Far-Infrared Emissivity

Tourmaline, when incorporated into a glass matrix, dramatically enhances the far-infrared emissivity of the composite material, achieving a value that surpasses both pure tourmaline and pure glass powders [1].

Far-IR emissivity

Head-to-head

0.925 (10 wt% composite) vs pure phases

Composite achieves higher emissivity than individual components; supports emitter material design.

Sintered at 600 °C; measured via FTIR.

Evidence Dimension	Far-infrared emissivity
Target Compound Data	0.925 (for tourmaline/glass composite)
Comparator Or Baseline	Significantly higher than either pure tourmaline or pure glass powders.
Quantified Difference	Achieves 0.925 emissivity at 10 wt% tourmaline loading.
Conditions	Composite sintered at 600°C; measured via FTIR.

Why This Matters

For applications in infrared heating, medical devices, or stealth coatings, the composite form with tourmaline provides a highly efficient, tunable far-infrared emitter.

• [1] Zhang, H., Meng, J., Liang, J., Liu, J., & Zeng, Z. (2016). Effect of the Dosage of Tourmaline on Far Infrared Emission Properties of Tourmaline/Glass Composite Materials. Journal of Nanoscience and Nanotechnology, 16(11), 11844-11848. View Source

Graphene/Tourmaline Negative Ion Release

The addition of graphene to tourmaline via ball milling creates a composite with significantly enhanced negative ion release capabilities compared to pristine tourmaline [1].

Negative ion release

Head-to-head

11.9% increase vs pristine tourmaline

Graphene addition enhances ion generation; supports composite research for air purification.

Ball milling at 200 rpm for 2 h.

Evidence Dimension	Negative ion release rate
Target Compound Data	11.9% increase
Comparator Or Baseline	Pristine tourmaline powder.
Quantified Difference	11.9% higher release rate.
Conditions	Ball milling at 200 rpm for 2 hours.

Why This Matters

This quantifiable enhancement makes the graphene/tourmaline composite a superior candidate for air purification, personal wellness products, and other negative ion-generating applications.

• [1] Luo, Y., et al. (2019). Preparation and improved negative ion release of graphene/tourmaline composite. Materials Research Express, 6(4), 045046. View Source

Fe-Mg Tourmaline Pyroelectric Tunability

The pyroelectric coefficient of tourmaline is not a fixed value; it is directly correlated with the intrinsic dipole moment, which in turn is governed by the Fe/Mg ratio in the crystal structure [1].

Pyroelectric tunability

Class-level

Composition-dependent; correlates with intrinsic dipole moment / Fe content

Fe/Mg ratio governs pyroelectric response; supports tunable sensor material design.

Measured from RT to −100 °C; class‑level inference.

Evidence Dimension	Pyroelectric coefficient
Target Compound Data	Varies proportionally with Fe content and intrinsic dipole moment.
Comparator Or Baseline	Fe-poor/Mg-rich tourmaline samples.
Quantified Difference	The pyroelectric coefficient increases with the increase in intrinsic dipole moment over a given temperature interval.
Conditions	Measured from room temperature to -100°C.

Why This Matters

This allows for the selection or synthesis of tourmaline with a tailored pyroelectric response for specific thermal sensing or energy harvesting applications, a degree of control not possible with materials lacking such compositional sensitivity.

• [1] Zhao, C., Liao, L., & Xing, J. (2014). Correlation between intrinsic dipole moment and pyroelectric coefficient of Fe-Mg tourmaline. International Journal of Minerals, Metallurgy, and Materials, 21(2), 105-112. View Source

Thermal Stability and Power: Tourmaline vs. Quartz

While quartz is a benchmark piezoelectric material, direct comparisons reveal specific advantages and disadvantages of tourmaline. Tourmaline exhibits a negative temperature coefficient for its piezoelectric response, which contrasts with some other materials [1]. Furthermore, under identical size and frequency conditions, tourmaline oscillators have been shown to be inferior to Y-cut quartz in terms of power output [1].

Oscillator performance

Head-to-head

Tempco ~ −35.5 ppm/°C; power output lower vs Y-cut quartz

Tourmaline is not a direct quartz replacement; preferred where pyroelectricity or specific tempco is needed.

Same dimensions and resonant frequency comparison.

Evidence Dimension	Piezoelectric oscillator power output and temperature coefficient
Target Compound Data	Temperature coefficient ~ -35.5 ppm/°C; 'decidedly inferior' power output.
Comparator Or Baseline	Y-cut quartz oscillator (same size and frequency).
Quantified Difference	Tourmaline's temperature coefficient is approximately -35.5 ppm/°C; its power output is qualitatively lower than quartz.
Conditions	Comparison of oscillators with same dimensions and resonant frequency.

Why This Matters

This data provides a critical selection criterion: tourmaline is not a drop-in replacement for quartz. It is the preferred choice for applications requiring pyroelectricity or a specific temperature coefficient, but quartz remains superior for high-power oscillator applications.

• [1] Cady, W. G. (1946). Piezoelectricity: An Introduction to the Theory and Applications of Electromechanical Phenomena in Crystals. McGraw-Hill. View Source

Tourmaline Application Scenarios

Piezoelectric Catalysis for Wastewater Treatment

Iron-rich tourmaline (Fe-TM) is the superior choice for designing piezoelectric catalytic reactors aimed at degrading organic pollutants like Rhodamine B or p-nitrophenol. Its higher piezoelectric coefficient (9.5 pC/N) and surface potential (560-590 mV) directly correlate with enhanced generation of reactive oxygen species (•OH) under ultrasonic stimulation, providing a quantifiable performance boost over Li-rich tourmaline [4].

Far-Infrared Heating & Medical Devices

For applications requiring efficient and tunable far-infrared emission, a tourmaline/glass composite with 10 wt% tourmaline loading is the optimal material. It achieves a validated far-infrared emissivity of 0.925, significantly outperforming pure tourmaline or glass. This makes it ideal for high-performance infrared heaters, therapeutic devices, and specialty coatings [4].

Negative Ion Generators for Air Purification

A graphene/tourmaline composite prepared via ball milling offers a quantifiable 11.9% increase in negative ion release over pristine tourmaline. This enhanced performance makes it the material of choice for developing next-generation air purifiers, functional textiles, and personal wellness products that rely on negative ion generation for health or environmental benefits [4].

Pyroelectric Sensors for Low-Temperature Detection

Fe-Mg tourmalines exhibit a composition-dependent pyroelectric coefficient that can be tuned by controlling the Fe/Mg ratio. This property is highly valuable for developing customized pyroelectric sensors for low-temperature applications (e.g., in cryogenics or space exploration), where a material's response can be precisely engineered through its crystal chemistry [4].

Application

Selection Property

Validation Focus

Piezoelectric catalysis research

Piezoelectric coefficient (d33)

Reactive species generation under ultrasonic stimulation

Far-infrared emitter material

Composite emissivity at 8–14 µm

FTIR emissivity characterization and thermal imaging

Negative ion generation composites

Ion release rate enhancement

Air ionization measurement and material integration

Pyroelectric sensor research

Pyroelectric coefficient tunability via Fe/Mg ratio

Low-temperature response and composition analysis

• [1] Anonymous. (2024). The piezoelectric catalysis effect of tourmalines in the degradation of organic pollutants. Journal of Alloys and Compounds, Article 174831. View Source
• [2] Zhang, H., Meng, J., Liang, J., Liu, J., & Zeng, Z. (2016). Effect of the Dosage of Tourmaline on Far Infrared Emission Properties of Tourmaline/Glass Composite Materials. Journal of Nanoscience and Nanotechnology, 16(11), 11844-11848. View Source
• [3] Luo, Y., et al. (2019). Preparation and improved negative ion release of graphene/tourmaline composite. Materials Research Express, 6(4), 045046. View Source
• [4] Zhao, C., Liao, L., & Xing, J. (2014). Correlation between intrinsic dipole moment and pyroelectric coefficient of Fe-Mg tourmaline. International Journal of Minerals, Metallurgy, and Materials, 21(2), 105-112. View Source